Cas no 479503-70-3 ([(4-Sulfamoylphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(4-Sulfamoylphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 479503-70-3
• MF: C₁₄H₁₁Cl₂N₃O₅S
• MW: 404.225239992142
• CID: 6527315
• PubChem ID: 2429460
• Update Time: 2025-07-02

[(4-Sulfamoylphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 479503-70-3
• HMS2760D03
• EN300-26604174
• Z18517740
• AKOS033627817
• [(4-sulfamoylphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• Oprea1_794117
• SMR000371037
• AB00647578-02
• CHEMBL1400314
• MLS000775912
• [(4-Sulfamoylphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C14H11Cl2N3O5S/c15-11-5-8(6-18-13(11)16)14(21)24-7-12(20)19-9-1-3-10(4-2-9)25(17,22)23/h1-6H,7H2,(H,19,20)(H2,17,22,23)
• InChI Key： VYWVFMXNBGVOPR-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1C=CC(=CC=1)S(N)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 402.9796470g/mol
• Monoisotopic Mass: 402.9796470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 137Ų

Additional information on [(4-Sulfamoylphenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

Introduction to [(4-Sulfamoylphenyl)carbamoyl)methyl 5,6-dichloropyridine-3-carboxylate] (CAS No. 479503-70-3)

[(4-Sulfamoylphenyl)carbamoyl)methyl 5,6-dichloropyridine-3-carboxylate] is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 479503-70-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in contemporary medicinal chemistry.

The molecular structure of this compound features a 5,6-dichloropyridine-3-carboxylate core, which is a well-known scaffold in the design of bioactive molecules. The presence of chlorine atoms at the 5 and 6 positions enhances the electrophilicity of the pyridine ring, facilitating various chemical reactions that are crucial for drug synthesis. Additionally, the (4-Sulfamoylphenyl)carbamoyl)methyl moiety introduces a polar and hydrophilic region to the molecule, which can influence its solubility and interactions with biological targets.

Recent advancements in pharmaceutical chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The pyridine derivative in question has been extensively studied for its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding, which are key mechanisms in many diseases.

One of the most compelling aspects of this compound is its structural versatility. The combination of the 5,6-dichloropyridine-3-carboxylate and (4-Sulfamoylphenyl)carbamoyl)methyl groups allows for diverse functionalization strategies. This flexibility has enabled scientists to develop derivatives with tailored properties for specific applications. For instance, modifications at the sulfonyl group can enhance binding affinity to certain protein targets, while alterations at the carbamate moiety can improve metabolic stability.

In the realm of drug development, this compound has been explored as a precursor for inhibitors targeting various therapeutic areas. Pyridine-based inhibitors have shown efficacy in treating conditions such as cancer, inflammation, and infectious diseases. The dichloropyridine core provides a robust framework for designing molecules that can interact with enzymes like kinases and phosphodiesterases, which are often dysregulated in pathological states.

The sulfamoyl group is another critical feature that contributes to the biological activity of this compound. Sulfonamides are well-documented pharmacophores with a wide range of biological effects. They have been used successfully in antibiotics, anti-inflammatory drugs, and even antiviral agents. By incorporating a sulfamoyl moiety into the (4-Sulfamoylphenyl)carbamoyl)methyl group, researchers can leverage these established pharmacological properties while exploring new therapeutic avenues.

Current research efforts are focused on optimizing the synthetic routes to this compound to improve yield and purity. Efficient synthesis is crucial for large-scale production and subsequent preclinical studies. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to producing complex molecules like this one. These innovations not only reduce costs but also minimize environmental impact.

Another area of interest is the computational modeling of this compound to predict its interactions with biological targets. Molecular docking studies have been instrumental in understanding how different parts of the molecule contribute to its activity. By simulating binding events with enzymes and receptors, researchers can identify key residues responsible for efficacy and selectivity. This information guides the design of next-generation analogs with improved properties.

The potential applications of [(4-Sulfamoylphenyl)carbamoyl)methyl 5,6-dichloropyridine-3-carboxylate] extend beyond traditional drug development. It has also been investigated as a tool compound in chemical biology studies, where it serves as a probe to understand cellular processes. Its ability to modulate specific pathways makes it valuable for elucidating mechanisms underlying various diseases.

In conclusion, this compound represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. The combination of the 5,6-dichloropyridine-3-carboxylate and (4-Sulfamoylphenyl)carbamoyl)methyl moieties provides a rich foundation for developing novel therapeutics. Ongoing research continues to uncover new possibilities for this molecule, reinforcing its importance in both academic and industrial settings.